Cas no 99346-58-4 (Octanoyl chloride, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-)

• Product Name: Octanoyl chloride, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-
• CAS No: 99346-58-4
• MF: C₂₄H₃₉ClO₂
• MW: 395.018266916275
• CID: 750266
• PubChem ID: 13725303
• Update Time: 2025-04-19

Octanoyl chloride, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Di-tert-pentylphenoxy)octanoyl chloride
• 2-[2,4-bis(2-methylbutan-2-yl)phenoxy]octanoyl chloride
• Octanoyl chloride, 2-[2,4-bis(1,1-dimethylpropyl)phenoxy]-
• SCHEMBL8084092
• 99346-58-4
• DTXSID80547721

• Inchi： 1S/C24H39ClO2/c1-8-11-12-13-14-21(22(25)26)27-20-16-15-18(23(4,5)9-2)17-19(20)24(6,7)10-3/h15-17,21H,8-14H2,1-7H3
• InChI Key： DOLQSVPDGHEKEN-UHFFFAOYSA-N
• SMILES： ClC(C(CCCCCC)OC1=CC=C(C=C1C(C)(C)CC)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 394.2638582g/mol
• Monoisotopic Mass: 394.2638582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 26.3Ų